Cas no 619-39-6 (2-octyldecanoic acid)

2-Octyldecanoic acid is a branched-chain fatty acid characterized by its high molecular weight and hydrophobic properties. Its unique structure, featuring a central carbon chain with two alkyl branches, enhances its stability and resistance to oxidation. This compound is commonly utilized as an intermediate in the synthesis of lubricants, plasticizers, and surfactants due to its excellent thermal and chemical stability. Its low volatility and compatibility with various polymers make it suitable for high-performance applications in coatings and adhesives. Additionally, 2-octyldecanoic acid serves as a precursor for esters used in personal care formulations, where its non-greasy texture and emollient properties are advantageous.
2-octyldecanoic acid structure
2-octyldecanoic acid structure
Product Name:2-octyldecanoic acid
CAS No:619-39-6
MF:C18H36O2
MW:284.477246284485
MDL:MFCD00506623
CID:955836
PubChem ID:69271
Update Time:2025-06-30

2-octyldecanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-octyldecanoic acid
    • 2-octyl-decanoic acid
    • 2-Octyldecansaeure
    • Decanoic acid,2-octyl
    • Di-octyl-essigsaeure
    • EINECS 210-594-5
    • octyldecanoic acid
    • BP-26118
    • 619-39-6
    • AS-76909
    • DB-104786
    • NS00034858
    • EN300-18560185
    • CS-0237592
    • Decanoic acid, 2-octyl-
    • D93529
    • DTXSID2060701
    • MFCD00506623
    • Z3243663026
    • 2-Octydecanoic acid
    • SCHEMBL987456
    • AKOS024274097
    • DTXCID6043173
    • MDL: MFCD00506623
    • Inchi: 1S/C18H36O2/c1-3-5-7-9-11-13-15-17(18(19)20)16-14-12-10-8-6-4-2/h17H,3-16H2,1-2H3,(H,19,20)
    • InChI Key: OYYXZGFIZTYYRB-UHFFFAOYSA-N
    • SMILES: OC(C(CCCCCCCC)CCCCCCCC)=O

Computed Properties

  • Exact Mass: 284.27200
  • Monoisotopic Mass: 284.271530387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 15
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 0.8833 (rough estimate)
  • Melting Point: 38.5°C
  • Boiling Point: 369.53°C (estimate)
  • Refractive Index: 1.4430 (estimate)
  • PSA: 37.30000
  • LogP: 6.18840

2-octyldecanoic acid Customs Data

  • HS CODE:2915900090
  • Customs Data:

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

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Additional information on 2-octyldecanoic acid

Comprehensive Guide to 2-Octyldecanoic Acid (CAS No. 619-39-6): Properties, Applications, and Industry Trends

2-Octyldecanoic acid (CAS No. 619-39-6), also known as 2-octyl-decanoic acid, is a branched-chain fatty acid with a unique molecular structure that lends itself to diverse industrial and cosmetic applications. As a high-performance emollient and lubricant additive, this compound has gained traction in formulations requiring superior spreadability and stability. The growing demand for sustainable cosmetic ingredients and bio-based lubricants has positioned 2-octyldecanoic acid as a valuable alternative to traditional petrochemical-derived compounds.

The chemical's branched alkyl chain contributes to its exceptional low-temperature performance, making it ideal for cold-weather skincare products and industrial lubricants. Recent studies highlight its compatibility with organic sunscreen formulations, where it enhances UV filter dispersion while improving sensory characteristics. Manufacturers increasingly favor 2-octyldecanoic acid for its ability to reduce formulation whitening in SPF products—a common consumer complaint in mineral-based sunscreens.

In the personal care sector, 2-octyldecanoic acid functions as an ester emollient that provides a non-greasy feel—a key requirement in modern lightweight moisturizers and serum formulations. Its molecular structure prevents crystallization, ensuring consistent product texture across varying climate conditions. Cosmetic chemists particularly value its synergy with silicone alternatives, meeting the market demand for silicone-free beauty products without compromising performance.

The compound's biodegradability profile aligns with global initiatives for green chemistry in cosmetics, answering consumer searches for "eco-friendly emollients" and "clean beauty ingredients." Independent assessments confirm its low ecotoxicity, making it suitable for blue beauty formulations targeting ocean safety. This environmental advantage has driven adoption in reef-safe sunscreens and marine biodegradable products—two rapidly growing market segments.

Industrial applications leverage 2-octyldecanoic acid's thermal stability (up to 200°C) in high-performance lubricants for aerospace and automotive sectors. Its oxidation resistance outperforms linear-chain alternatives, reducing maintenance intervals in machinery. Research indicates potential in bio-based plasticizers, where it improves polymer flexibility without the endocrine disruption concerns associated with phthalates—addressing the "safe plasticizer alternatives" search trend.

From a regulatory standpoint, 2-octyldecanoic acid complies with major cosmetic safety standards including EU CosIng and FDA indirect food additive regulations. Its INCI acceptance facilitates global product commercialization, while its absence from restricted substance lists ensures formulation flexibility. These attributes respond to frequent industry queries about "globally approved cosmetic ingredients" and "export-compliant raw materials."

Market analysts project increased demand for 2-octyldecanoic acid derivatives, particularly 2-octyldodecanol and branched ester emollients, as brands seek multifunctional ingredients that simplify formulations. The compound's ability to serve as both active carrier and performance enhancer supports the industry shift toward minimalist formulations—a trend amplified by consumer preference for "less ingredient skincare."

Technical advancements in bio-catalyzed synthesis have improved the production efficiency of 2-octyldecanoic acid, addressing cost concerns while maintaining high purity standards (>98%). These process innovations cater to the "scalable green chemistry" search trend, demonstrating how sustainable production methods can achieve commercial viability. The development of plant-derived versions further expands its appeal to vegan formulation markets.

Future research directions include exploring 2-octyldecanoic acid's potential in transdermal delivery systems, where its skin penetration enhancement properties could revolutionize cosmeceutical actives administration. Preliminary studies suggest synergistic effects with retinoids and vitamin C derivatives, potentially answering popular searches for "boosted active ingredient efficacy." These developments position CAS 619-39-6 as a compound with growing scientific and commercial significance across multiple industries.

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